N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea

• Molecular Formula: C22H25ClN4O3S
• Molecular Weight: 461 g/mol
• IUPAC Name: (E)-N-[[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]carbamothioyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C22H25ClN4O3S/c1-15(2)21(29)27-11-9-26(10-12-27)19-7-5-16(14-18(19)23)24-22(31)25-20(28)8-6-17-4-3-13-30-17/h3-8,13-15H,9-12H2,1-2H3,(H2,24,25,28,31)/b8-6+
• InChI Key: CTMNEDFDMDFVBB-SOFGYWHQSA-N
• Isomeric SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=CO3)Cl
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CO3)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique biochemical and physiological effects, which have made it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea is not fully understood. However, it is believed that this compound acts by inhibiting certain enzymes and signaling pathways in the body. This inhibition leads to a reduction in inflammation and cell proliferation, which may have therapeutic benefits in various disease conditions.
Biochemical and Physiological Effects:
N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea has been shown to have various biochemical and physiological effects. This compound has been found to reduce inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea in lab experiments is its unique biochemical and physiological effects. This compound has been extensively studied and has been shown to have potential applications in various research studies. However, the synthesis of this compound is complex and requires a high level of expertise, which may limit its use in certain lab settings.

Future Directions

There are several future directions for research related to N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea. Some potential areas of research include the development of new synthesis methods to improve the yield and purity of the final product, the investigation of the mechanism of action of this compound, and the exploration of its potential applications in the treatment of various disease conditions. Additionally, further research is needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea involves a multi-step process that includes the reaction of various chemical reagents. The synthesis process is complex and requires a high level of expertise to ensure the quality and purity of the final product.

Scientific Research Applications

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-N'-[3-(2-furyl)acryloyl]thiourea has been extensively studied for its potential applications in scientific research. This compound has been used in various studies related to cancer research, inflammation, and neurological disorders. The unique biochemical and physiological effects of this compound have made it an attractive candidate for various research studies.